Cas no 14604-85-4 (Ethanesulfonyl isocyanate)
Ethanesulfonyl isocyanate structure
Product Name:Ethanesulfonyl isocyanate
CAS No:14604-85-4
MF:C3H5NO3S
MW:135.141699552536
MDL:MFCD16300733
CID:1315786
PubChem ID:13277554
Update Time:2025-04-20
Ethanesulfonyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- Ethanesulfonyl isocyanate
- EN300-244837
- N-(oxomethylidene)ethanesulfonamide
- 14604-85-4
- Ethanesulfonylisocyanate
- SCHEMBL6637160
-
- MDL： MFCD16300733
- Inchi： 1S/C3H5NO3S/c1-2-8(6,7)4-3-5/h2H2,1H3
- InChI Key： SFWQPYSIXMKRKF-UHFFFAOYSA-N
- SMILES： S(CC)(N=C=O)(=O)=O
Computed Properties
- Exact Mass: 168.96012
- Monoisotopic Mass: 134.99901420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72Ų
Experimental Properties
- PSA: 63.57
Ethanesulfonyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D605873-5g |
ethanesulfonyl isocyanate |
14604-85-4 | 95% | 5g |
$850 | 2024-08-03 | |
| Enamine | EN300-244837-0.05g |
ethanesulfonyl isocyanate |
14604-85-4 | 95% | 0.05g |
$226.0 | 2024-06-19 | |
| Enamine | EN300-244837-0.1g |
ethanesulfonyl isocyanate |
14604-85-4 | 95% | 0.1g |
$337.0 | 2024-06-19 | |
| Enamine | EN300-244837-0.25g |
ethanesulfonyl isocyanate |
14604-85-4 | 95% | 0.25g |
$481.0 | 2024-06-19 | |
| Enamine | EN300-244837-0.5g |
ethanesulfonyl isocyanate |
14604-85-4 | 95% | 0.5g |
$758.0 | 2024-06-19 | |
| Enamine | EN300-244837-1.0g |
ethanesulfonyl isocyanate |
14604-85-4 | 95% | 1.0g |
$971.0 | 2024-06-19 | |
| Enamine | EN300-244837-2.5g |
ethanesulfonyl isocyanate |
14604-85-4 | 95% | 2.5g |
$1903.0 | 2024-06-19 | |
| Enamine | EN300-244837-5.0g |
ethanesulfonyl isocyanate |
14604-85-4 | 95% | 5.0g |
$2816.0 | 2024-06-19 | |
| Enamine | EN300-244837-10.0g |
ethanesulfonyl isocyanate |
14604-85-4 | 95% | 10.0g |
$4176.0 | 2024-06-19 | |
| Enamine | EN300-244837-1g |
ethanesulfonyl isocyanate |
14604-85-4 | 95% | 1g |
$971.0 | 2023-09-15 |
Ethanesulfonyl isocyanate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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